3-phenyl-6-{[1-(1H-1,2,4-triazole-3-carbonyl)pyrrolidin-3-yl]methoxy}pyridazine

• Molecular Formula: C18H18N6O2
• Molecular Weight: 350.4 g/mol
• IUPAC Name: [3-[(6-phenylpyridazin-3-yl)oxymethyl]pyrrolidin-1-yl]-(1H-1,2,4-triazol-5-yl)methanone
• InChI: InChI=1S/C18H18N6O2/c25-18(17-19-12-20-23-17)24-9-8-13(10-24)11-26-16-7-6-15(21-22-16)14-4-2-1-3-5-14/h1-7,12-13H,8-11H2,(H,19,20,23)
• InChI Key: JYZYVKZPNYWMPD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1COC2=NN=C(C=C2)C3=CC=CC=C3)C(=O)C4=NC=NN4

Description

3-phenyl-6-{[1-(1H-1,2,4-triazole-3-carbonyl)pyrrolidin-3-yl]methoxy}pyridazine is a complex organic compound that features a pyridazine ring substituted with a phenyl group and a triazole-containing pyrrolidine moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-phenyl-6-{[1-(1H-1,2,4-triazole-3-carbonyl)pyrrolidin-3-yl]methoxy}pyridazine typically involves multi-step organic synthesisThe reaction conditions often involve the use of solvents like dimethylformamide (DMF) and catalysts such as potassium carbonate and p-toluenesulfonic acid .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. large-scale synthesis would likely involve optimization of the laboratory-scale methods, focusing on yield improvement, cost reduction, and environmental considerations.

Chemical Reactions Analysis

Types of Reactions

3-phenyl-6-{[1-(1H-1,2,4-triazole-3-carbonyl)pyrrolidin-3-yl]methoxy}pyridazine can undergo various chemical reactions, including:

Oxidation: The phenyl and pyridazine rings can be oxidized under strong oxidative conditions.

Reduction: The triazole ring can be reduced to form different derivatives.

Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. The conditions vary depending on the desired transformation but often involve controlled temperatures and inert atmospheres.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinone derivatives, while reduction could produce amine derivatives.

Scientific Research Applications

3-phenyl-6-{[1-(1H-1,2,4-triazole-3-carbonyl)pyrrolidin-3-yl]methoxy}pyridazine has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential as a therapeutic agent due to its unique structural features.

Mechanism of Action

The mechanism of action of 3-phenyl-6-{[1-(1H-1,2,4-triazole-3-carbonyl)pyrrolidin-3-yl]methoxy}pyridazine involves its interaction with specific molecular targets. The triazole moiety is known to interact with various enzymes and receptors, potentially inhibiting their activity. The pyridazine ring may also contribute to the compound’s binding affinity and specificity .

Comparison with Similar Compounds

Similar Compounds

2,2′-(1-phenyl-1H-1,2,4-triazole-3,5-diyl)diphenol: Similar triazole-containing compound with different substituents.

1-phenyl-1H-1,2,3-triazole-4-carbaldehyde: Another triazole derivative with distinct functional groups.

Uniqueness

3-phenyl-6-{[1-(1H-1,2,4-triazole-3-carbonyl)pyrrolidin-3-yl]methoxy}pyridazine is unique due to its combination of a pyridazine ring with a triazole-containing pyrrolidine moiety. This structural arrangement provides a unique set of chemical and biological properties that distinguish it from other similar compounds.